Cas no 2172161-86-1 (ethyl 2-{7-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2-oxoacetate)

• Product Name: ethyl 2-{7-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2-oxoacetate
• CAS No: 2172161-86-1
• MF: C₁₃H₁₂N₂O₄
• MW: 260.245383262634
• CID: 6276483
• PubChem ID: 165839373
• Update Time: 2025-05-22

ethyl 2-{7-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{7-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2-oxoacetate
• EN300-1609984
• ethyl 2-{7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-2-oxoacetate
• Ethyl 2-(7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-oxoacetate
• 2172161-86-1

• Inchi： 1S/C13H12N2O4/c1-3-19-13(18)11(16)9-6-14-10-5-4-8(2)7-15(10)12(9)17/h4-7H,3H2,1-2H3
• InChI Key： PGGFPEMKMNDWMW-UHFFFAOYSA-N
• SMILES： O=C1C(C(C(=O)OCC)=O)=CN=C2C=CC(C)=CN21

Computed Properties

• Exact Mass: 260.07970687g/mol
• Monoisotopic Mass: 260.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76Ų

Additional information on ethyl 2-{7-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2-oxoacetate

Comprehensive Introduction to Ethyl 2-{7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-2-oxoacetate (CAS No. 2172161-86-1)

Ethyl 2-{7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-2-oxoacetate (CAS No. 2172161-86-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of pyrido[1,2-a]pyrimidine derivatives, which are known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this compound for its role in drug discovery and development, particularly in targeting specific enzymatic pathways.

The molecular structure of ethyl 2-{7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-2-oxoacetate features a pyrido[1,2-a]pyrimidine core with an ethyl oxoacetate side chain, which contributes to its reactivity and functional versatility. This structural motif is often explored in the design of small-molecule inhibitors and pharmacophores, making it a valuable scaffold in medicinal chemistry. Recent studies have highlighted its potential in modulating kinase activity and anti-inflammatory responses, aligning with current trends in precision medicine and targeted therapy.

In the context of green chemistry and sustainable synthesis, CAS No. 2172161-86-1 has also been investigated for its compatibility with environmentally friendly reaction conditions. Researchers are exploring its synthesis via catalytic methods and microwave-assisted reactions, which reduce energy consumption and waste generation. This aligns with the growing demand for eco-friendly chemical processes in the pharmaceutical industry, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in neurodegenerative disease research. The pyrido[1,2-a]pyrimidine scaffold has been linked to neuroprotective effects in preclinical studies, sparking curiosity about its application in conditions like Alzheimer's and Parkinson's diseases. This connection to central nervous system (CNS) drug development is a hot topic in academic and industrial research, as evidenced by frequent searches for CNS-targeting compounds and blood-brain barrier permeability.

From a technical perspective, ethyl 2-{7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-2-oxoacetate is typically characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure high purity and accurate identification, which are critical for reproducibility in research. The compound's physicochemical properties, including solubility and stability, are also key considerations for formulation scientists, reflecting the broader industry focus on drug-like properties and ADME (absorption, distribution, metabolism, excretion) profiling.

In summary, CAS No. 2172161-86-1 represents a promising candidate for multiple applications in modern chemistry and drug discovery. Its structural features, combined with its potential biological activities, make it a subject of ongoing investigation. As the scientific community continues to explore its uses, this compound is likely to remain a focal point in discussions about innovative therapeutics, sustainable synthesis, and molecular design.